Cas no 7497-40-7 (Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1))

Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1) structure
7497-40-7 structure
Product Name:Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1)
CAS No:7497-40-7
MF:C15H15ClN2O
MW:274.745402574539
CID:580397
PubChem ID:24201152
Update Time:2025-04-19

Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-amino-3-methoxy-a-phenyl-,hydrochloride (1:1)
    • 2-(4-amino-3-methoxyphenyl)-2-phenylacetonitrile,hydrochloride
    • KB-222201
    • NSC405168
    • NSC-405168
    • DTXSID50639662
    • (4-Amino-3-methoxyphenyl)(phenyl)acetonitrile--hydrogen chloride (1/1)
    • 2-(4-AMINO-3-METHOXYPHENYL)-2-PHENYLACETONITRILE HYDROCHLORIDE
    • 7497-40-7
    • Inchi: 1S/C15H14N2O.ClH/c1-18-15-9-12(7-8-14(15)17)13(10-16)11-5-3-2-4-6-11;/h2-9,13H,17H2,1H3;1H
    • InChI Key: OSAGNNQFXZGVCW-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=C(C=CC(=C1)C(C#N)C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 238.11072
  • Monoisotopic Mass: 274.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2

Experimental Properties

  • Density: 1.158
  • Boiling Point: 410.3°C at 760 mmHg
  • Flash Point: 201.9°C
  • Refractive Index: 1.606
  • PSA: 59.04
  • LogP: 4.31608
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